Cas no 73469-54-2 (5-tert-Butyl-2-methoxybenzoic Acid)

• Product Name: 5-tert-Butyl-2-methoxybenzoic Acid
• CAS No: 73469-54-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD02093964
• CID: 90601
• PubChem ID: 7010315
• Update Time: 2025-04-18

5-tert-Butyl-2-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-2-methoxybenzoic acid
• 2-Methoxy-5-tert-butylbenzoic acid
• 4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID
• 5-tert-butyl-2-methoxybenzoic acid
• 2-Methoxy-5-t-butyl-benzoesaeure
• 5-tert-Butyl-2-methoxy-benzoesaeure
• A9476
• MFCD02093964
• AS-33372
• CS-0098715
• YCA46954
• Benzoic acid, 5-(1,1-dimethylethyl)-2-methoxy-
• AKOS015953327
• ZXMIDYAIOHHLRW-UHFFFAOYSA-N
• SCHEMBL690558
• 5-t-butyl-2-methoxybenzoic acid
• 5-tert-butyl-2-methoxy-benzoic acid
• 5-tert-Butyl-2-methoxybenzoic acid, AldrichCPR
• AMY868
• FT-0620780
• 5-(tert-Butyl)-2-methoxybenzoicacid
• 73469-54-2
• DA-03198
• 5-tert-Butyl-2-methoxybenzoic Acid

• MDL： MFCD02093964
• Inchi： 1S/C12H16O3/c1-12(2,3)8-5-6-10(15-4)9(7-8)11(13)14/h5-7H,1-4H3,(H,13,14)
• InChI Key： ZXMIDYAIOHHLRW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(=O)O)C(C)(C)C
• BRN： 2722665

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Slightly white powder.
• Density: 1.1±0.1 g/cm3
• Melting Point: 74-76°C
• Boiling Point: 329.6±35.0 °C at 760 mmHg
• Flash Point: 118.9±19.4 °C
• Refractive Index: 1.516
• PSA: 46.53000
• LogP: 2.69090
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-tert-Butyl-2-methoxybenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives